Cas no 5310-52-1 (7-Nitro-3,4-dihydro-1H-quinoxalin-2-one)

• Product Name: 7-Nitro-3,4-dihydro-1H-quinoxalin-2-one
• CAS No: 5310-52-1
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD06804562
• CID: 937953
• PubChem ID: 19909254
• Update Time: 2025-04-19

7-Nitro-3,4-dihydro-1H-quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-3,4-dihydroquinoxalin-2(1H)-one
• 7-NITRO-3,4-DIHYDRO-1H-QUINOXALIN-2-ONE
• 1,2,3,4-Tetrahydro-7-nitro-2-oxo-chinoxalin
• 7-NITRO-1,2,3,4-TETRAHYDROQUINOXALIN-2-ONE
• 7-Nitro-3,4-dihydro-1H-chinoxalin-2-on
• DTXSID80601216
• AKOS006286753
• CS-0341817
• DB-369587
• 5310-52-1
• MFCD06804562
• SCHEMBL9503410
• AB30402
• 7-Nitro-3,4-dihydro-1H-quinoxalin-2-one

• MDL： MFCD06804562
• Inchi： 1S/C8H7N3O3/c12-8-4-9-6-2-1-5(11(13)14)3-7(6)10-8/h1-3,9H,4H2,(H,10,12)
• InChI Key： MLRCQCJQHUFFBS-UHFFFAOYSA-N
• SMILES： O=C1CNC2C=CC(=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04900
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.95000
• LogP: 1.75800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives